Cas no 142015-90-5 (Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate)

• Product Name: Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate
• CAS No: 142015-90-5
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• CID: 1093802
• PubChem ID: 19759374
• Update Time: 2025-07-23

Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate
• ethyl 4-(2-chloro-5-cyano-3-methylpyrrol-1-yl)benzoate
• 142015-90-5
• Ethyl4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate
• SCHEMBL9043018
• SB63281

• Inchi： 1S/C15H13ClN2O2/c1-3-20-15(19)11-4-6-12(7-5-11)18-13(9-17)8-10(2)14(18)16/h4-8H,3H2,1-2H3
• InChI Key： BABRDARXCZUXAN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C#N)N1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 288.0665554g/mol
• Monoisotopic Mass: 288.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate

Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate (CAS No. 142015-90-5): A Comprehensive Overview

Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate, identified by its CAS number 142015-90-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a benzoate moiety, a pyrrole ring, and various heteroatoms, makes it a versatile scaffold for synthetic chemists and biologists alike.

The< strong>Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate molecule exhibits a unique combination of chemical properties that make it valuable for various research applications. The benzoate group, known for its stability and bioavailability, serves as an excellent platform for further derivatization. Additionally, the pyrrole ring introduces nitrogen-rich heterocyclic characteristics, which are often associated with biological activity. The< strong>2-chloro and< strong>5-cyano substituents further enhance the compound's reactivity, allowing for diverse chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The< strong>Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate, with its multifaceted structure, has shown promise in preliminary studies as a potential lead compound for therapeutic intervention. Researchers have been exploring its interactions with enzymes and receptors, aiming to identify new pharmacophores that could lead to the development of next-generation drugs.

One of the most compelling aspects of this compound is its potential role in inhibiting key enzymes involved in disease pathways. For instance, studies have suggested that the< strong>Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. The< strong>2-chloro substituent has been shown to enhance binding affinity to these enzymes, making it an attractive candidate for drug design.

The< strong>Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yl)benzoate also exhibits interesting properties when it comes to cellular uptake and distribution. Studies have demonstrated that the benzoate group facilitates efficient absorption across cell membranes, while the pyrrole ring enhances intracellular stability. This combination ensures that the compound remains active within the target cells for extended periods, allowing for prolonged therapeutic effects.

In addition to its pharmacological potential, the< strong>Ethyl 4-(2-chloro-5-cyano-3-methyl-1H-pyrrol-1-yb)benzoate has found applications in materials science and nanotechnology. Its unique molecular structure makes it an excellent candidate for designing organic semiconductors and light-emitting diodes (LEDs). Researchers have been exploring its use in creating novel materials with enhanced electronic properties, which could revolutionize the field of optoelectronics.

The synthesis of< strong>Ethyl 4-(2-chloro-o-cyano-o-methyl-lH-pyrrol-l-y]benzotartrate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyrroles and benzoic acid derivatives, followed by functional group transformations such as chlorination and cyanation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize side products.

The chemical stability of this compound under various conditions has also been extensively studied. Researchers have found that it remains stable under ambient temperatures but may degrade when exposed to extreme pH levels or high temperatures. This information is crucial for determining optimal storage conditions and ensuring long-term viability during transportation and handling.

The toxicological profile of< strong>Ethyl 4-(2-chloro-o-cyano-o-methyl-lH-pyrrol-l-y]benzotartrate is another critical aspect that has been thoroughly investigated. Preliminary studies have shown that it exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. Further research is ongoing to understand its metabolic pathways and potential side effects, ensuring safe usage in clinical settings.

The future prospects of< strong>Ethyl 4-(2-chloro-o-cyano-o-methyl-lH-pyrrol-l-y]benzotartrate are vast and exciting. As our understanding of biological pathways continues to expand, new opportunities will arise for developing targeted therapies using this compound as a starting point. Additionally, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced biological activity.

In conclusion,< strong>Ethyl 4-(2-chloro-o-cyano-o-methyl-lH-pyrrol-l-y]benzotartrate, with its CAS number 142015-o0-s5, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, multifaceted applications, and promising biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.